Cas no 14627-83-9 (Carbamothioic acid,(phenylsulfonyl)-, O-ethyl ester (9CI))

Carbamothioic acid,(phenylsulfonyl)-, O-ethyl ester (9CI) structure
14627-83-9 structure
Product Name:Carbamothioic acid,(phenylsulfonyl)-, O-ethyl ester (9CI)
CAS No:14627-83-9
MF:C9H11NO3S2
MW:245.318539857864
CID:191722
PubChem ID:5126140
Update Time:2025-04-19

Carbamothioic acid,(phenylsulfonyl)-, O-ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid,(phenylsulfonyl)-, O-ethyl ester (9CI)
    • O-ethyl N-(benzenesulfonyl)carbamothioate
    • AC1NNS0C
    • AG-D-90522
    • Benzolsulfonyl-O-aethyl-thiourethan
    • Carbamicacid, (phenylsulfonyl)thio-, O-ethyl ester (8CI)
    • CTK4C4891
    • N-Benzolsulfonyl-O-ethyl-thiourethan
    • N-Benzolsulfonyl-thiocarbamidsaeure-O-aethylester
    • NSC144065
    • DTXSID80408565
    • NSC-144065
    • O-Ethyl (benzenesulfonyl)carbamothioate
    • 14627-83-9
    • Inchi: 1S/C9H11NO3S2/c1-2-13-9(14)10-15(11,12)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,10,14)
    • InChI Key: JTILKZPUGLUFES-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC(OCC)=S)(=O)=O

Computed Properties

  • Exact Mass: 245.01813
  • Monoisotopic Mass: 245.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.9A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.33
  • Boiling Point: 353.1°C at 760 mmHg
  • Flash Point: 167.4°C
  • Refractive Index: 1.586
  • PSA: 55.4
  • LogP: 2.75800
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